N-(4,6-dimethyl-2-oxopyridin-1(2H)-yl)-2-(3-methylisoxazol-5-yl)acetamide

• IUPAC Name: N-(2,4-dimethyl-6-oxopyridin-1-yl)-2-(3-methyl-1,2-oxazol-5-yl)acetamide
• InChI: InChI=1S/C13H15N3O3/c1-8-4-10(3)16(13(18)5-8)14-12(17)7-11-6-9(2)15-19-11/h4-6H,7H2,1-3H3,(H,14,17)
• InChI Key: GONULXCGADHRIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C(=C1)C)NC(=O)CC2=CC(=NO2)C
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

N-(4,6-dimethyl-2-oxopyridin-1(2H)-yl)-2-(3-methylisoxazol-5-yl)acetamide is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Mechanism of Action

The mechanism of action of N-(4,6-dimethyl-2-oxopyridin-1(2H)-yl)-2-(3-methylisoxazol-5-yl)acetamide is not fully understood, but it is thought to involve the modulation of certain ion channels in the brain. Specifically, this compound has been shown to interact with the NMDA receptor, which is involved in regulating synaptic plasticity and memory formation. By modulating the activity of this receptor, this compound may be able to enhance cognitive function and memory.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its potential cognitive-enhancing effects, this compound has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to have potential as a therapeutic agent for certain types of cancer, although more research is needed in this area.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4,6-dimethyl-2-oxopyridin-1(2H)-yl)-2-(3-methylisoxazol-5-yl)acetamide in lab experiments is its specificity for certain ion channels in the brain. This allows researchers to study the function of these channels in a more targeted way, which can lead to a better understanding of their role in various physiological processes. However, one limitation of using this compound is its potential toxicity at high doses. Careful dosing and monitoring is necessary to ensure the safety of subjects in lab experiments.

Future Directions

There are many potential future directions for research on N-(4,6-dimethyl-2-oxopyridin-1(2H)-yl)-2-(3-methylisoxazol-5-yl)acetamide. Some possible areas of focus include further studies on its cognitive-enhancing effects, as well as its potential use as a therapeutic agent for certain types of cancer. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects. Overall, this compound is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

The synthesis of N-(4,6-dimethyl-2-oxopyridin-1(2H)-yl)-2-(3-methylisoxazol-5-yl)acetamide is a complex process that involves the use of several different chemical reagents and techniques. The most common method for synthesizing this compound involves the reaction of 2-(3-methylisoxazol-5-yl)acetic acid with 4,6-dimethyl-2-oxopyridine-1(2H)-carboxylic acid chloride in the presence of a base such as triethylamine. This reaction produces the desired compound, which can then be purified using various chromatography techniques.

Scientific Research Applications

N-(4,6-dimethyl-2-oxopyridin-1(2H)-yl)-2-(3-methylisoxazol-5-yl)acetamide has been studied extensively for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and it has been used in studies related to neuroscience, cancer research, and drug discovery. Some of the specific applications of this compound include its use as a tool for studying the function of certain ion channels in the brain, as well as its potential use as a therapeutic agent for certain types of cancer.